2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile

• IUPAC Name: 2-[3-[2-(3,4-difluorophenyl)ethyl]piperidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C21H20F2N2O/c22-19-10-9-15(12-20(19)23)7-8-16-4-3-11-25(14-16)21(26)18-6-2-1-5-17(18)13-24/h1-2,5-6,9-10,12,16H,3-4,7-8,11,14H2
• InChI Key: NJYNPTBRNXITEN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC=C2C#N)CCC3=CC(=C(C=C3)F)F
• Molecular Formula: C21H20F2N2O
• Molecular Weight: 354.4 g/mol

Description

2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile, also known as DREADD (Designer Receptors Exclusively Activated by Designer Drugs), is a chemical compound used in scientific research to manipulate and study neural circuits in the brain.

Mechanism of Action

2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile works by selectively activating or inhibiting specific neurons in the brain. It does this by binding to a specific receptor on the surface of the neuron, which then activates or inhibits the neuron depending on the type of 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile used. There are two types of 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitriles: excitatory (hM3Dq) and inhibitory (hM4Di). When hM3Dq is activated, it causes the neuron to become more active, while hM4Di inhibits the neuron.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile depend on the type of 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile used and the specific neurons that are targeted. When hM3Dq is activated, it can lead to increased neurotransmitter release, increased neuronal firing, and increased behavioral responses. When hM4Di is activated, it can lead to decreased neurotransmitter release, decreased neuronal firing, and decreased behavioral responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile in lab experiments is its specificity. 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile allows researchers to selectively activate or inhibit specific neurons in the brain, which can help to identify the function of those neurons and their role in behavior and disease. Another advantage is that 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile can be used in vivo, which means that researchers can study neural circuits in the brain of living animals.
One limitation of using 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile is that it is a relatively new technology, and there is still much to learn about its mechanism of action and potential side effects. Another limitation is that 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile is not effective in all types of neurons, which means that researchers must carefully choose the type of 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile and the specific neurons to target.

Future Directions

There are many potential future directions for 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile research. One direction is to develop new types of 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitriles that are more specific and effective in different types of neurons. Another direction is to use 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile in combination with other technologies, such as optogenetics, to study neural circuits in more detail. Additionally, 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile could be used to develop new treatments for neurological and psychiatric disorders by selectively targeting specific neurons in the brain.

Synthesis Methods

The synthesis of 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile involves several chemical reactions. The first step is the synthesis of 3-(2-(3,4-difluorophenyl)ethyl)-1-piperidinecarboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with 2-cyanobenzonitrile to form the final product, 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile.

Scientific Research Applications

2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile is used in scientific research to manipulate and study neural circuits in the brain. It is a powerful tool that allows researchers to selectively activate or inhibit specific neurons in the brain, which can help to identify the function of those neurons and their role in behavior and disease. 2-({3-[2-(3,4-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)benzonitrile has been used in a wide range of studies, including those focused on addiction, anxiety, depression, and Parkinson's disease.